Cas no 1797335-80-8 (3-Methylphenyl 6-bromopyridine-2-carboxylate)

• Product Name: 3-Methylphenyl 6-bromopyridine-2-carboxylate
• CAS No: 1797335-80-8
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• CID: 6234384
• PubChem ID: 75439969
• Update Time: 2025-10-29

3-Methylphenyl 6-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-methylphenyl 6-bromopyridine-2-carboxylate
• (3-methylphenyl) 6-bromopyridine-2-carboxylate
• 1797335-80-8
• EN300-26580809
• Z1572018816
• AKOS033436625
• 3-Methylphenyl 6-bromopyridine-2-carboxylate

• Inchi： 1S/C13H10BrNO2/c1-9-4-2-5-10(8-9)17-13(16)11-6-3-7-12(14)15-11/h2-8H,1H3
• InChI Key： UQQQOZACNTYSPE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OC2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 290.98949g/mol
• Monoisotopic Mass: 290.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-Methylphenyl 6-bromopyridine-2-carboxylate

3-Methylphenyl 6-Bromopyridine-2-Carboxylate: A Comprehensive Overview

3-Methylphenyl 6-bromopyridine-2-carboxylate is a chemical compound with the CAS number 1797335-80-8. This compound belongs to the class of organic compounds known as aryl carboxylates, which are widely used in various fields due to their unique chemical properties and versatile applications. The compound is characterized by its 6-bromo substitution on the pyridine ring, which imparts distinct electronic and steric effects, making it a valuable intermediate in organic synthesis.

The structure of 3-methylphenyl 6-bromopyridine-2-carboxylate consists of a pyridine ring with a bromine atom at the 6-position and a carboxylic acid derivative at the 2-position. The methylphenyl group attached to the carboxylic acid moiety adds further complexity to the molecule, influencing its reactivity and solubility properties. Recent studies have highlighted the importance of such substituted pyridine derivatives in medicinal chemistry, particularly in the development of antimicrobial agents and anticancer drugs.

One of the key areas of research involving 3-methylphenyl 6-bromopyridine-2-carboxylate is its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its potential as a precursor for pyridine-based antibiotics, where the bromine substitution plays a critical role in enhancing the compound's ability to inhibit bacterial growth. Additionally, the methylphenyl group has been shown to improve the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

Another significant application of this compound lies in its use as a building block for heterocyclic compounds. The pyridine ring serves as a versatile platform for constructing complex molecular architectures, which are essential in drug discovery. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

From a synthetic perspective, 3-methylphenyl 6-bromopyridine-2-carboxylate can be prepared via several routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis method depends on factors such as the availability of starting materials and the desired purity of the final product. For example, a study published in *Organic Process Research & Development* demonstrated a novel microwave-assisted synthesis route that significantly accelerated the reaction process while maintaining high yields.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C, making it suitable for use in high-temperature applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its handling during chemical reactions. Furthermore, spectroscopic data (IR, NMR, and MS) have been reported in various scientific journals, providing valuable insights into its structural characterization.

In terms of safety and handling, while 3-methylphenyl 6-bromopyridine-2-carboxylate is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and storage. This includes wearing appropriate personal protective equipment (PPE) and ensuring good ventilation in the laboratory setting.

Looking ahead, ongoing research into this compound focuses on expanding its applications in materials science and green chemistry. For instance, researchers are investigating its potential as a precursor for biodegradable polymers and eco-friendly coatings. These developments underscore the versatility of 3-methylphenyl 6-bromopyridine-2-carboxylate across multiple disciplines.

In conclusion, 3-methylphenyl 6-bromopyridine-2-carboxylate (CAS No: 1797335-80-8) is a multifaceted compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions across various industries.